Cas no 18811-76-2 ([1,1'-Biphenyl]-2,2'-dicarboxylicacid, 4,4',6,6'-tetranitro-)
18811-76-2 structure
Product Name:[1,1'-Biphenyl]-2,2'-dicarboxylicacid, 4,4',6,6'-tetranitro-
CAS No:18811-76-2
MF:C14H6N4O12
MW:422.217043399811
CID:213721
PubChem ID:99571
Update Time:2025-04-19
[1,1'-Biphenyl]-2,2'-dicarboxylicacid, 4,4',6,6'-tetranitro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2,2'-dicarboxylicacid, 4,4',6,6'-tetranitro-
- 2-(2-carboxy-4,6-dinitrophenyl)-3,5-dinitrobenzoic acid
- 4,4',6,6'-Tetranitrodiphenic acid
- (+-)-4,6,4',6'-tetranitro-diphenic acid
- (+-)-4,6,4',6'-Tetranitro-diphensaeure
- 4,4',6,6'-Tetranitro-2,2'-biphenyldicarbonsaeure
- 4,4',6,6'-tetranitro-2,2'-dicarboxybiphenyl
- 4,4',6,6'-tetranitrobiphenyl-2,2'-dicarboxylic acid
- 4,6,4',6'-Tetranitro-diphensaeure
- 4.6.4'.6'-Tetranitro-diphensaeure
- AC1L40ZM
- AC1Q1YKP
- AG-E-37018
- AR-1F7578
- CHEMBL310849
- CTK0I1782
- NSC243733
- NSC 243733
- (1,1'-Biphenyl)-2,2'-dicarboxylic acid, 4,4',6,6'-tetranitro-
- 18811-76-2
- SCHEMBL1509253
- DTXSID80172158
- 2,4,4'-Trinitro-2',6-dicarboxybiphenyl
- NSC-243733
-
- Inchi: 1S/C14H6N4O12/c19-13(20)7-1-5(15(23)24)3-9(17(27)28)11(7)12-8(14(21)22)2-6(16(25)26)4-10(12)18(29)30/h1-4H,(H,19,20)(H,21,22)
- InChI Key: RGAYMEBIPKLZKV-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C=C(C=1C1C(=CC(=CC=1C(=O)O)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 421.99818
- Monoisotopic Mass: 421.998222
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 701
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 258
- XLogP3: 1.9
Experimental Properties
- Density: 1.858
- Boiling Point: 579.7°C at 760 mmHg
- Flash Point: 235.5°C
- Refractive Index: 1.732
- PSA: 247.16
- LogP: 4.47560
[1,1'-Biphenyl]-2,2'-dicarboxylicacid, 4,4',6,6'-tetranitro- Related Literature
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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